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Compound of Interest

Compound Name: GW 841819X

Cat. No.: B607898

Essential Safety and Handling Guide for GW
841819X

Disclaimer: This document provides immediate safety and logistical guidance for the handling
of GW 841819X based on its nature as a potent research chemical and general laboratory
safety principles. A specific Safety Data Sheet (SDS) for GW 841819X is not publicly available.
Therefore, this compound should be handled as a potentially hazardous substance with
unknown toxicological properties. All procedures should be conducted with the utmost caution.

GW 841819X is a potent inducer of the ApoA1l report gene and a novel inhibitor of BET
bromodomains, analogous to (+)-JQ1.[1][2] As a bioactive small molecule intended for research
use only, it warrants stringent safety measures to prevent personnel exposure and
environmental contamination.[1][2]

l. Personal Protective Equipment (PPE)

Given the potent and uncharacterized nature of GW 841819X, a comprehensive PPE strategy
is mandatory to create a barrier between the researcher and the chemical. The following table
outlines the required PPE for various handling procedures.
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Respiratory

Procedure Eye Protection Hand Protection  Body Protection )
Protection
Receiving & Safety glasses o Not generally
T _ Nitrile gloves Laboratory coat _
Storage with side shields required
N95/FFP3
Disposable full- respirator or
o ] Double-layered body suit or powered air-
Weighing (Solid) Safety goggles o o
nitrile gloves gown over lab purifying
coat respirator
(PAPR)
Use within a

Dissolving & Chemical splash Double-layered -~ )
o o Laboratory coat certified chemical
Diluting goggles nitrile gloves
fume hood
) Use within a
Experimental Safety glasses o N ]
Nitrile gloves Laboratory coat certified chemical

Use

with side shields

fume hood

Waste Disposal

Chemical splash

goggles

Heavy-duty nitrile
or butyl rubber

gloves

Laboratory coat

Use within a
certified chemical

fume hood

Il. Operational Plan: Step-by-Step Guidance

A systematic approach to handling GW 841819X is crucial to minimize risk. The following

workflow provides a procedural guide from receipt to disposal.
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Receipt & Storage

1. Receive Package
Inspect for damage.

l

2. Log Compound
Update inventory.

3. Store Appropriately
See storage table.

Transfer to Lab

Handling &/ Preparation

4. Weigh Solid
Use containment (e.g., glovebox).

Y

5. Dissolve
In fume hood. Add solvent to solid.

6. Experimental Use
Follow protocol in fume hood.

Post-Experiment

Decontaminatjion & Disposal
7. Decontaminate
Wipe surfaces with appropriate solvent.
8. Segregate Waste
Solid, liquid, sharps.

9. Dispose via EHS
Follow institutional guidelines.

Click to download full resolution via product page

Caption: Workflow for the safe handling of GW 841819X.
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Experimental Protocols:
1. Weighing the Solid Compound:

e Location: Perform within a certified chemical fume hood, a glovebox, or a ventilated balance
enclosure to contain any airborne particles.

e Procedure:
o Don appropriate PPE, including a respirator.
o Use anti-static tools and a weigh boat.
o Carefully transfer the desired amount of GW 841819X.

o Clean the spatula and weighing area with a solvent-moistened wipe (e.g., 70% ethanol)
immediately after use.

o Dispose of the wipe and weigh boat as solid chemical waste.
2. Preparation of a Stock Solution:
» Location: Perform all steps within a certified chemical fume hood.
e Procedure:

Place the vial containing the weighed solid in a secondary container (e.g., a beaker).

[¢]

Add the desired solvent (e.g., DMSO) to the vial using a calibrated pipette.[1]

[¢]

[e]

Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

o

Clearly label the vial with the compound name, concentration, solvent, and date of
preparation.

o

Store the stock solution as recommended.[1][3]

lll. Disposal Plan
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Proper disposal of GW 841819X and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type

Disposal Procedure

Unused Solid Compound

Collect in a clearly labeled, sealed container.
Dispose of as hazardous chemical waste
through your institution's Environmental Health
and Safety (EHS) office.

Contaminated Labware (Gloves, wipes, pipette

tips)

Collect in a dedicated, sealed waste bag or
container labeled "Hazardous Chemical Waste"
and with the chemical name. Do not mix with

general laboratory waste.

Liquid Waste (Stock solutions, experimental

media)

Collect in a sealed, properly labeled, and
chemically resistant waste container. Do not
pour down the drain. The container should be
labeled with the full chemical name and

approximate concentration.

Contaminated Sharps (Needles, scalpels)

Place immediately into a designated, puncture-

resistant sharps container for chemical waste.

Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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» Spill: Evacuate the area. For a small spill, if trained and equipped, contain the spill with an
inert absorbent material. For a large spill, or if you are unsure, contact your institution's EHS
for emergency response.

IV. Storage and Stability

Proper storage is essential to maintain the integrity of GW 841819X.

Storage .
Form Duration Notes
Temperature
] Long-term (months to Store in a dry, dark
Solid Powder -20°C
years) place.[1]
Short-term (days to
0-4°C [1]
weeks)
In Solvent (e.g.,
-80°C Up to 1 year [3]

DMSO)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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